Cas no 1004636-96-7 (1-(3-Bromophenylsulfonyl)-4-ethylpiperazine)

• Product Name: 1-(3-Bromophenylsulfonyl)-4-ethylpiperazine
• CAS No: 1004636-96-7
• MF: C₁₂H₁₇BrN₂O₂S
• MW: 333.244580984116
• MDL: MFCD12650330
• CID: 4675556
• Update Time: 2025-10-24

1-(3-Bromophenylsulfonyl)-4-ethylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromophenylsulfonyl)-4-ethylpiperazine
• 1-(3-bromophenyl)sulfonyl-4-ethylpiperazine
• AMVGOMHHEHTLRD-UHFFFAOYSA-N
• AM86198
• 1-[(3-bromophenyl)sulfonyl]-4-ethylpiperazine
• 1-(3-bromo-benzenesulfonyl)-4-ethyl-piperazine
• 1-(3-Bromophenylsulfonyl)-4-ethylpiperazine

• MDL： MFCD12650330
• Inchi： 1S/C12H17BrN2O2S/c1-2-14-6-8-15(9-7-14)18(16,17)12-5-3-4-11(13)10-12/h3-5,10H,2,6-9H2,1H3
• InChI Key： AMVGOMHHEHTLRD-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)S(N1CCN(CC)CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 361
• Topological Polar Surface Area: 49

Additional information on 1-(3-Bromophenylsulfonyl)-4-ethylpiperazine

Comprehensive Overview of 1-(3-Bromophenylsulfonyl)-4-ethylpiperazine (CAS No. 1004636-96-7)

1-(3-Bromophenylsulfonyl)-4-ethylpiperazine, with the CAS number 1004636-96-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of sulfonamide derivatives, which are widely recognized for their diverse applications in medicinal chemistry. The presence of both a bromophenyl group and an ethylpiperazine moiety in its structure makes it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential role as a building block for drug discovery, especially in the development of central nervous system (CNS) therapeutics.

In recent years, the demand for high-purity chemical intermediates like 1-(3-Bromophenylsulfonyl)-4-ethylpiperazine has surged, driven by advancements in precision medicine and targeted drug delivery systems. The compound's unique structural features enable it to interact with specific biological targets, making it a valuable tool for structure-activity relationship (SAR) studies. Its CAS registry number 1004636-96-7 ensures accurate identification in global databases, which is critical for regulatory compliance and intellectual property protection. As the pharmaceutical industry continues to explore novel sulfonamide-based compounds, this molecule stands out for its potential in addressing unmet medical needs.

The synthesis of 1-(3-Bromophenylsulfonyl)-4-ethylpiperazine involves multi-step organic reactions, often starting from 3-bromobenzenesulfonyl chloride and 4-ethylpiperazine. Optimizing the reaction conditions to achieve high yields and purity is a key focus for chemists, as impurities can significantly impact downstream applications. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are routinely employed to characterize the compound. These methods ensure that the final product meets the stringent quality standards required for pharmaceutical research and industrial-scale production.

From an environmental and safety perspective, handling 1-(3-Bromophenylsulfonyl)-4-ethylpiperazine requires adherence to standard laboratory protocols. While it is not classified as a hazardous substance under most regulatory frameworks, proper storage conditions—such as protection from moisture and light—are essential to maintain its stability. The compound's molecular weight and solubility profile also play a crucial role in determining its suitability for various experimental setups. Researchers often seek information on its physicochemical properties, including melting point and partition coefficient, to design effective formulations.

The growing interest in 1-(3-Bromophenylsulfonyl)-4-ethylpiperazine is reflected in the increasing number of scientific publications and patent filings referencing its CAS No. 1004636-96-7. Its potential applications extend beyond pharmaceuticals to areas like material science and catalysis, where sulfonamide derivatives are known to exhibit unique properties. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in the next generation of innovative chemical solutions. For those interested in sourcing or studying this molecule, verifying its supplier credentials and certificates of analysis (CoA) is highly recommended to ensure reliability and reproducibility in research outcomes.